5-(Aminomethyl)-3-ethyl-1,3-oxazolidin-2-one
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Overview
Description
Aminomethyl groups are monovalent functional groups with the formula −CH2−NH2 . They can be described as a methyl group substituted by an amino group .
Synthesis Analysis
The synthesis of aminomethyl compounds often involves alkylation with Eschenmoser’s salt . For example, a bi-functional CuNiAlOx catalyst was developed for the one pot transformation of 5-(hydroxymethyl)furfural into 2,5-bis(aminomethyl)furan .Molecular Structure Analysis
The molecular structure of aminomethyl compounds can be influenced by various factors. For instance, the introduction of a 3-(aminomethyl)pyridinium dication into a perovskite structure resulted in a zigzag type 2D Dion–Jacobson-phase perovskite with low band gaps .Chemical Reactions Analysis
Amines, including aminomethyl compounds, can undergo various reactions. For example, they can react with acid chlorides or acid anhydrides to form amides .Physical And Chemical Properties Analysis
The physical and chemical properties of aminomethyl compounds can vary. For example, aminomethyl propanol is a colorless liquid or crystal with a slight amine odor .Scientific Research Applications
Synthesis and Applications in Antibiotic Production
- Enantiopure Synthesis for Antibiotic Production: A study detailed the regioselective and stereospecific synthesis of enantiopure 1,3-oxazolidin-2-ones, including the transformation of one such oxazolidinone into the antibiotic linezolid. This process involves the reduction and N-Boc-protection of amide moieties from 1-aryl- or 1-alkylaziridine-2-carboxamides, followed by a BF3.Et2O-promoted intramolecular ring opening to yield the desired oxazolidinones (Morán-Ramallal et al., 2008).
Role in Synthetic Organic Chemistry
- Framework in Synthetic Organic Chemistry: The oxazolidin-2-one ring is highlighted as a popular heterocycle framework in synthetic organic chemistry, with extensive applications in the construction of this five-member ring, including its use as protective groups for 1,2-aminoalcohol systems and in the synthesis of antibacterial drugs like Linezolid (Zappia et al., 2007).
Enzymatic Synthesis
- Enzymatic Synthesis Approach: A novel approach for the enzymatic synthesis of 3-ethyl-1,3-oxazolidin-2-one was explored using 2-aminoalcohol and dimethyl carbonate, showcasing the multifunctional nature of oxazolidinones and their diverse biological and pharmacological activities. This process utilized immobilized lipases for the synthesis, with a focus on the reaction mechanism and kinetic modeling (Yadav & Pawar, 2014).
Antimicrobial Agent Synthesis
- Synthesis for Antimicrobial Agents: Research on oxazolidinones, including derivatives of 5-(aminomethyl)-3-ethyl-1,3-oxazolidin-2-one, has also focused on their potential as antimicrobial agents. This includes the synthesis of novel oxazolidinones with potential antimicrobial properties, highlighting the compound's role in the development of new therapeutic agents (Devi et al., 2013).
Mechanism of Action
Safety and Hazards
Future Directions
properties
IUPAC Name |
5-(aminomethyl)-3-ethyl-1,3-oxazolidin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N2O2/c1-2-8-4-5(3-7)10-6(8)9/h5H,2-4,7H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NENLJFGOBLUMHH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN1CC(OC1=O)CN |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H12N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
144.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-(Aminomethyl)-3-ethyl-1,3-oxazolidin-2-one | |
CAS RN |
1314966-29-4 |
Source
|
Record name | 5-(aminomethyl)-3-ethyl-1,3-oxazolidin-2-one | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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